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Compound of Interest

Compound Name: Gold cyanide

Cat. No.: B1582709

For researchers and scientists in metallurgical processing and related fields, the efficient and
environmentally sound extraction of gold remains a critical area of study. The long-standing
industry standard, cyanidation, is increasingly scrutinized for its toxicity, prompting extensive
investigation into alternative lixiviants. This guide provides a comparative analysis of three
primary gold leaching systems: cyanide, thiosulfate, and chloride, with a focus on their
chemical mechanisms, performance metrics, and experimental protocols.

This analysis synthesizes experimental data to offer an objective comparison of these leaching
systems, aiding researchers in the selection and optimization of gold extraction methodologies.

Performance Comparison

The selection of a gold leaching agent is a complex decision influenced by factors including ore
mineralogy, process economics, and environmental regulations. The following tables
summarize quantitative data from various studies to provide a comparative overview of the
performance of cyanide, thiosulfate, and chloride systems.
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Chemical Leaching Mechanisms

The dissolution of gold in each system is governed by distinct chemical reactions, which are
visualized in the diagrams below. These diagrams illustrate the fundamental pathways of gold
complexation.

Cyanide Leaching Pathway

In cyanide leaching, gold is oxidized and forms a stable gold-cyanide complex in an alkaline
solution, a process described by the Elsner Equation.[14]

Oxidation & Complexation

Gold (Au)

Aurocyanide Complex

Oxygen (O2) [AU(CN)2]-

Cyanide (CN")
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Caption: Gold dissolution in a cyanide medium.

Thiosulfate Leaching Pathway

Thiosulfate leaching is a more complex process, typically catalyzed by copper (Il) ions in an
ammoniacal solution to form a gold-thiosulfate complex.[7]

Gold (Au) Catalytic Oxidation & Complexation

Gold Thiosulfate Complex

Thiosulfate (S20327) [Au(S203)2]3~

Copper(ll) Ammine
[Cu(NHs)4]2+

Click to download full resolution via product page

Caption: Copper-catalyzed gold leaching in thiosulfate.

Chloride Leaching Pathway

In the chloride system, gold is oxidized in a highly acidic solution containing a strong oxidizing
agent (like chlorine or hypochlorite) to form a stable gold-chloride complex.[10]
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Caption: Gold dissolution in an acidic chloride medium.

Experimental Protocols

The following sections outline generalized experimental protocols for conducting gold leaching
studies for each of the three systems. These are intended as a starting point and should be
optimized for specific ore types and experimental objectives.

General Experimental Workflow

Atypical gold leaching experiment follows a standardized workflow, from ore preparation to the
final analysis of gold extraction.
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Caption: General workflow for a gold leaching experiment.
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Cyanide Leaching Protocol

o Ore Preparation: Crush and grind the ore to a predetermined particle size (e.g., -300 + 150
um).[2] A representative sample is then taken for leaching.

e Pulp Preparation: Prepare a slurry of the ground ore with water to a specific pulp density
(e.g., 30% solids).[2]

e Leaching Solution: Prepare a sodium cyanide (NaCN) solution of the desired concentration
(e.g., 1 to 5 g/L).[2] Adjust the pH of the slurry to >10.5 using lime (CaO) or sodium
hydroxide (NaOH) to prevent the formation of toxic hydrogen cyanide gas.[14]

o Leaching: Combine the ore slurry and the cyanide solution in a reaction vessel, such as a
bottle roll or a stirred tank reactor.[15] Agitate the mixture for a specified duration (e.g., 24
hours) at a controlled temperature (e.g., 26°C).[2]

» Solid-Liquid Separation: After leaching, separate the pregnant leach solution (containing
dissolved gold) from the solid tailings by filtration.[15]

e Gold Recovery and Analysis: The gold can be recovered from the pregnant solution by
methods such as carbon adsorption (Carbon-in-Pulp or Carbon-in-Leach) or zinc
precipitation (Merrill-Crowe process).[15][16] Analyze the gold content in the pregnant
solution and the solid tailings using techniques like Atomic Absorption Spectrometry (AAS) to
determine the gold extraction efficiency.[1]

Thiosulfate Leaching Protocol

e Ore Preparation: As with cyanide leaching, the ore is first crushed and ground to a specific
particle size.

¢ Leaching Solution Preparation: Prepare an agueous solution containing ammonium
thiosulfate ((NH4)2S203), ammonia (NHs), and a copper(ll) salt (e.g., CuSOa) as a catalyst.
[17] Typical concentrations might be 0.1 M (NH4)2S203, 0.2 M NHs, and 1.6 mM Cu(ll).[3]
The pH is typically maintained between 8 and 10.[7]

» Leaching: The leaching process is carried out in a reactor with continuous aeration to provide
the necessary oxygen for the oxidation reactions. The temperature may be ambient or
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elevated depending on the desired kinetics.[3]

o Solid-Liquid Separation: The pregnant solution is separated from the tailings by filtration.

e Gold Recovery and Analysis: Gold recovery from thiosulfate solutions is more complex than
from cyanide solutions. Methods include resin-in-pulp (RIP), cementation, or solvent
extraction.[3][18] The gold extraction is determined by analyzing the gold content in the
solution and tailings.

Chloride Leaching Protocol

o Ore Preparation: The ore is prepared as in the other methods. For some refractory ores, a
pre-treatment step like roasting may be necessary.[15]

¢ Leaching Solution Preparation: The leaching solution is highly acidic, typically with a pH
below 3, and contains a high concentration of chloride ions (e.g., from NaCl or HCI) and a
strong oxidizing agent such as chlorine gas (Cl2), hypochlorite (OCI~), or ferric chloride
(FeCl3).[10]

e Leaching: The leaching is performed in corrosion-resistant reactors due to the highly acidic
and corrosive nature of the solution.[13] The temperature is often elevated (e.g., 65-95°C) to
enhance the leaching rate.[10]

e Solid-Liquid Separation: The pregnant solution is separated from the solid residue.

o Gold Recovery and Analysis: Gold can be recovered from the chloride solution by methods
such as adsorption on activated carbon, solvent extraction, or precipitation.[19] The gold
recovery is calculated after analyzing the gold concentration in the leach solution and the
remaining solids.

Conclusion

The choice between cyanide, thiosulfate, and chloride leaching systems is a multifaceted
decision that requires careful consideration of metallurgical, economic, and environmental
factors. While cyanidation remains the dominant technology due to its efficiency and cost-
effectiveness for a wide range of ores, the significant environmental and safety concerns
associated with its use are driving research into and adoption of alternative lixiviants.[3][14]
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Thiosulfate leaching presents a promising non-toxic alternative, particularly for problematic
ores, though challenges in gold recovery and reagent stability need to be addressed.[8][9][20]
Chloride-based processes offer the advantage of rapid leaching kinetics but are hampered by
their corrosive nature and the need for specialized, and therefore more expensive, equipment.
[31[13]

Further research and development are crucial to optimize these alternative leaching systems
and to develop novel, efficient, and environmentally benign technologies for gold extraction.
The experimental protocols and comparative data presented in this guide are intended to serve
as a valuable resource for researchers and professionals working towards this goal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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